![molecular formula C26H22N2O4 B577775 Benzyl 1,3-dibenzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate CAS No. 1335053-75-2](/img/structure/B577775.png)
Benzyl 1,3-dibenzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Benzyl 1,3-dibenzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate (BDTPC) is a novel organic compound that has been gaining attention in recent years for its potential applications in scientific research. BDTPC is a small molecule that has a variety of properties, including antifungal activity, anti-inflammatory activity, and antioxidant properties. BDTPC is a versatile compound that can be used in a variety of laboratory experiments, including those involving chemical synthesis, biological assays, and drug development.
Scientific Research Applications
Pharmaceutical Applications
Compounds with similar structures have been used as therapeutic agents due to their varied bioactivity. They have shown potential as antimicrobial , anxiolytic , neuroprotective , antifungal , anti-inflammatory , antiparasitic , antiparkinson , and anticancer agents .
Polymer Nucleation/Clarification
Derivatives of similar compounds have been applied in polymer nucleation and clarification processes. These applications are crucial in the production of clear polymers with improved mechanical properties .
Dental Composites
Some derivatives are used in dental composites due to their gelation properties, which can improve the material’s performance and durability .
Energy Technology
Certain derivatives have potential applications in energy technology, possibly as components in energy storage systems or as part of solar cell materials .
Liquid Crystalline Materials
The gelation properties of similar compounds make them suitable for use in liquid crystalline materials, which have applications in displays and other optical devices .
Environmental Remediation
Some compound derivatives have been explored for environmental remediation purposes, such as cleaning up pollutants or recovering valuable materials from waste .
properties
IUPAC Name |
benzyl 1,3-dibenzyl-2,4-dioxopyrimidine-5-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22N2O4/c29-24-23(25(30)32-19-22-14-8-3-9-15-22)18-27(16-20-10-4-1-5-11-20)26(31)28(24)17-21-12-6-2-7-13-21/h1-15,18H,16-17,19H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEKFLBQFLQCUBK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=C(C(=O)N(C2=O)CC3=CC=CC=C3)C(=O)OCC4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl 1,3-dibenzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.